Methyl (2Z)-2-cyano-3-[4-(4-fluorophenoxy)-3-nitrophenyl]prop-2-enoate

• IUPAC Name: methyl (Z)-2-cyano-3-[4-(4-fluorophenoxy)-3-nitrophenyl]prop-2-enoate
• InChI: InChI=1S/C17H11FN2O5/c1-24-17(21)12(10-19)8-11-2-7-16(15(9-11)20(22)23)25-14-5-3-13(18)4-6-14/h2-9H,1H3/b12-8-
• InChI Key: QLAZLDHLBNCZFM-WQLSENKSSA-N
• Canonical SMILES: COC(=O)C(=CC1=CC(=C(C=C1)OC2=CC=C(C=C2)F)[N+](=O)[O-])C#N
• Isomeric SMILES: COC(=O)/C(=C\C1=CC(=C(C=C1)OC2=CC=C(C=C2)F)[N+](=O)[O-])/C#N
• Molecular Formula: C17H11FN2O5
• Molecular Weight: 342.28 g/mol

Description

Methyl (2Z)-2-cyano-3-[4-(4-fluorophenoxy)-3-nitrophenyl]prop-2-enoate, also known as MFCP, is a chemical compound with potential applications in scientific research. It belongs to the class of organic compounds known as nitrobenzenes, which are characterized by the presence of a nitro group (-NO2) attached to a benzene ring. MFCP is a relatively new compound that has gained attention due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of Methyl (2Z)-2-cyano-3-[4-(4-fluorophenoxy)-3-nitrophenyl]prop-2-enoate is not fully understood, but it is believed to interact with specific proteins in the body, leading to changes in their activity. This compound has been shown to inhibit the activity of certain enzymes, including tyrosine kinases and proteases, which are involved in various cellular processes. Additionally, this compound has been shown to modulate the activity of ion channels, which play a critical role in the transmission of signals between cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit cell proliferation and induce apoptosis in various cancer cell lines. This compound has also been shown to have anti-inflammatory properties, reducing the expression of pro-inflammatory cytokines in vitro and in vivo. Additionally, this compound has been shown to modulate the activity of ion channels, leading to changes in membrane potential and cellular excitability.

Advantages and Limitations for Lab Experiments

Methyl (2Z)-2-cyano-3-[4-(4-fluorophenoxy)-3-nitrophenyl]prop-2-enoate has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, this compound has a unique structure that allows for modifications to be made to the molecule, making it a versatile tool for drug discovery and development. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret results. Additionally, this compound has not been extensively studied in vivo, limiting its potential applications in animal models.

Future Directions

There are several future directions for research on Methyl (2Z)-2-cyano-3-[4-(4-fluorophenoxy)-3-nitrophenyl]prop-2-enoate. One area of focus is the development of this compound derivatives with improved efficacy and selectivity. Another area of focus is the investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo, which could provide insights into its potential as a therapeutic agent. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its role in various cellular processes. Overall, this compound is a promising compound with potential applications in various fields of scientific research.

Synthesis Methods

Methyl (2Z)-2-cyano-3-[4-(4-fluorophenoxy)-3-nitrophenyl]prop-2-enoate can be synthesized through a multi-step reaction process starting from commercially available starting materials. The synthesis involves the reaction of 4-fluorophenol with 3-nitrobenzoyl chloride to form 4-(4-fluorophenoxy)-3-nitrobenzoyl chloride. This intermediate is then reacted with ethyl cyanoacetate in the presence of a base to form the final product, this compound. The synthesis of this compound has been optimized to improve yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

Methyl (2Z)-2-cyano-3-[4-(4-fluorophenoxy)-3-nitrophenyl]prop-2-enoate has potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound can be used as a starting point for the development of new drugs targeting specific diseases. The unique structure of this compound allows for modifications to be made to the molecule to improve its efficacy and selectivity. In biochemistry, this compound can be used to study the interactions between proteins and small molecules, providing insights into the mechanism of action of various biological processes. In pharmacology, this compound can be used to screen for potential drug candidates, as well as to investigate the pharmacokinetics and pharmacodynamics of existing drugs.